Cas no 799776-81-1 (4-(2,4-Difluorophenyl)-2-methylcyclohex-2-en-1-one)

• Product Name: 4-(2,4-Difluorophenyl)-2-methylcyclohex-2-en-1-one
• CAS No: 799776-81-1
• MF: C₁₃H₁₂F₂O
• MW: 222.230590820313
• CID: 556836
• PubChem ID: 3791550
• Update Time: 2024-03-01

4-(2,4-Difluorophenyl)-2-methylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,4-(2,4-difluorophenyl)-2-methyl-
• 2-Cyclohexen-1-one,4-(2,4-difluorophenyl)-2-methyl-(9CI)
• 4-(2,4-Difluorophenyl)-2-methyl-2-cyclohexen-1-one
• 4-(2,4-difluorophenyl)-2-methylcyclohex-2-en-1-one
• C13H12F2O
• STK550950
• 4-(2,4-Difluorophenyl)-2-methylcyclohex-2-en-1-one

• Inchi： 1S/C13H12F2O/c1-8-6-9(2-5-13(8)16)11-4-3-10(14)7-12(11)15/h3-4,6-7,9H,2,5H2,1H3
• InChI Key： ISBSPZZMLDCRCS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C)C(CC1)=O)F

Computed Properties

• Exact Mass: 222.086
• Monoisotopic Mass: 222.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07000
• LogP: 3.35760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes